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Compound of Interest

Compound Name: Oleyl benzoate

Cat. No.: B1252080 Get Quote

An In-depth Technical Guide to Oleyl Benzoate for Researchers and Drug Development

Professionals

Oleyl benzoate, systematically known as (Z)-octadec-9-enyl benzoate, is an ester of oleyl

alcohol and benzoic acid. This document provides a comprehensive overview of its chemical

properties, synthesis, and potential applications, with a focus on its relevance to the fields of

research, science, and drug development.

Chemical and Physical Properties
Oleyl benzoate is characterized by the following molecular identifiers and properties. The

quantitative data are summarized in Table 1 for clarity and ease of comparison.

Property Value Source

Systematic Name (Z)-octadec-9-enyl benzoate N/A

Molecular Formula C25H40O2 [1]

Molecular Weight 372.59 g/mol Calculated

CAS Number Not explicitly found in searches N/A

Table 1: Physicochemical Properties of Oleyl Benzoate
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Synthesis of Oleyl Benzoate
The synthesis of oleyl benzoate typically involves the esterification of oleyl alcohol with

benzoic acid or its derivatives. A general experimental protocol for this reaction is outlined

below.

Experimental Protocol: Fischer Esterification of Oleyl
Alcohol and Benzoic Acid
Objective: To synthesize oleyl benzoate through acid-catalyzed esterification.

Materials:

Oleyl alcohol

Benzoic acid

Sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator

Reflux apparatus with a Dean-Stark trap

Procedure:

In a round-bottom flask, combine equimolar amounts of oleyl alcohol and benzoic acid.

Add toluene to dissolve the reactants.

Carefully add a catalytic amount of concentrated sulfuric acid.

Assemble the reflux apparatus with the Dean-Stark trap.
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Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Allow the reaction mixture to cool to room temperature.

Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acidic

catalyst, followed by washing with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene using a rotary evaporator to yield the crude

oleyl benzoate.

The product can be further purified by vacuum distillation or column chromatography.
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Caption: Synthesis workflow for oleyl benzoate via Fischer esterification.

Applications in Research and Drug Development
Alkyl benzoates, as a class of compounds, are utilized in various industrial and commercial

products, including cosmetics, as fragrance ingredients, emollients, and preservatives.[2] In the

context of drug development, esters are frequently employed as prodrugs to enhance the

bioavailability of a parent drug by increasing its lipophilicity. While specific research on oleyl
benzoate in drug delivery is not widely documented in the provided search results, its chemical

nature suggests potential utility in this area.
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The long oleyl chain significantly increases the lipophilicity of the benzoate moiety. This

property could be exploited in the design of drug delivery systems, such as lipid nanoparticles

or self-emulsifying drug delivery systems (SEDDS), to improve the solubility and absorption of

poorly water-soluble drugs.

Potential Roles of Oleyl Benzoate in Drug Formulation

Poorly Soluble Drug

Lipid-Based Formulation
(e.g., SEDDS, Nanoparticles)

Oleyl Benzoate
(Excipient)

Improved Drug Solubilization
& Bioavailability

Click to download full resolution via product page

Caption: Conceptual use of oleyl benzoate in enhancing drug delivery.

Safety and Toxicology
Specific toxicological data for oleyl benzoate were not found. However, a safety assessment of

alkyl benzoates as a group for use in cosmetics concluded that they are safe in the present

practices of use and concentration.[2] The assessment noted that benzoic acid and the

component alcohols of the tested benzoates were not found to be reproductive or

developmental toxicants, are not genotoxic in most assays, and are not carcinogenic.[2] It is

important to note that any new application, particularly in pharmaceuticals, would require a

thorough toxicological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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